AM-5308

• Molecular Formula: C26H35N5O5S
• Molecular Weight: 529.7 g/mol
• InChI: InChI=1S/C26H35N5O5S/c1-19-18-31(13-15-36-19)24-4-2-3-23(27-24)28-25(33)21-6-5-20(29-37(34,35)16-14-32)17-22(21)30-11-9-26(7-8-26)10-12-30/h2-6,17,19,29,32H,7-16,18H2,1H3,(H,27,28,33)/t19-/m1/s1
• InChIKey: IUDCFCQNVQWCCI-LJQANCHMSA-N

Standard KIF18A inhibitors show variable off-target activity and PK/PD, confounding mitotic arrest studies. AM-5308 resolves this with a fully characterized multi-dimensional dataset. - Superior selectivity: KIF19A IC50 224 nM vs. 1820 nM for AM-1882 - Robust efficacy: 46% tumor regression (OVCAR-8) at 25 mg/kg i.p. - Cleaner mechanism: No tubulin polymerization disruption; distinct from ispinesib/taxanes - Combination-ready: Non-overlapping toxicity with gemcitabine

AM-5308: KIF18A Inhibitor Profile and Baseline Properties for Preclinical Procurement

AM-5308 (CAS 2410796-89-1) is a potent, selective small-molecule inhibitor of the mitotic kinesin KIF18A, identified as a late-stage structure–activity relationship (SAR) lead in the AM-7710 series [1]. This compound belongs to a novel class of allosteric motor protein inhibitors that preferentially disrupt microtubule-stimulated ATPase activity [1]. AM-5308 has been profiled alongside its closest in-series analogs—AM-1882, AM-0277, and AM-9022—in comprehensive biochemical, cellular, and in vivo studies, establishing a multi-dimensional dataset critical for informed compound selection [2].

• [1] Tamayo, N. A. et al. Targeting the Mitotic Kinesin KIF18A in Chromosomally Unstable Cancers: Hit Optimization Toward an In Vivo Chemical Probe. J. Med. Chem. 65, 4972–4990 (2022). View Source
• [2] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). View Source

Why AM-5308 Cannot Be Replaced by Generic KIF18A Inhibitors for Targeted Research

In-class KIF18A inhibitors are not interchangeable due to substantial differences in motor-domain selectivity, sub-micromolar cellular potency, and in vivo pharmacokinetic/pharmacodynamic (PK/PD) relationships, all of which directly impact experimental outcomes [1]. For example, although AM-1882 and AM-5308 share a common chemical scaffold, they diverge significantly in KIF19A off-target activity (IC50 of 1820 nM vs. 224 nM, respectively) and in the dose required to achieve tumor pharmacodynamic effects [1]. Substituting one inhibitor for another without accounting for these quantitative differences risks confounding interpretation of mitotic checkpoint activation, chromosomal instability (CIN)-dependent cytotoxicity, and tolerability in xenograft models [1].

• [1] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). View Source

AM-5308: Quantified Performance Advantages Against Closest Comparators

Superior KIF18A Motor ATPase Potency Relative to AM-1882 and AM-9022

In ADP-Glo microtubule-stimulated ATPase assays, AM-5308 demonstrates an IC50 of 47 nM against KIF18A, which represents a 4.9-fold improvement in potency relative to the early lead AM-1882 (IC50 = 230 nM) [1]. This potency advantage is also observed over the late-stage analog AM-9022, though the difference is less pronounced [1]. The data are derived from the same assay platform, enabling direct cross-compound comparison .

Evidence Dimension	KIF18A motor domain inhibition (MT-ATPase IC50, nM)
Target Compound Data	47 nM (AM-5308)
Comparator Or Baseline	230 nM (AM-1882); ~45–90 nM range (AM-9022, BindingDB CHEMBL5287302 entry)
Quantified Difference	4.9-fold more potent than AM-1882
Conditions	Kinesin-8 microtubule (MT)-ATPase motor assay, ADP-Glo detection, human recombinant KIF18A (1–467)

Why This Matters

Greater biochemical potency enables lower working concentrations in cellular and in vivo studies, reducing the risk of off-target effects that scale with compound exposure.

• [1] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). View Source

Enhanced KIF19A Selectivity Window Over AM-1882

While both compounds inhibit the closely related KIF19A motor, AM-5308 (KIF19A IC50 = 224 nM) exhibits an 8.1-fold selectivity window against KIF18A, compared to a 7.9-fold window for AM-1882 (KIF19A IC50 = 1820 nM) . However, the absolute off-target potency of AM-5308 is higher (lower IC50), meaning that at concentrations required for full KIF18A engagement, KIF19A inhibition is more likely to co-occur, a factor that must be accounted for when interpreting cilia-related phenotypes [1].

Evidence Dimension	KIF19A motor selectivity (IC50, nM)
Target Compound Data	224 nM (KIF19A IC50), yielding 4.8-fold selectivity vs. KIF18A
Comparator Or Baseline	1820 nM (AM-1882), yielding 7.9-fold selectivity vs. KIF18A
Quantified Difference	AM-5308 is 8.1-fold more potent against KIF19A than AM-1882 (higher KIF19A inhibition risk)
Conditions	KIF19A MT-ATPase motor assay, ADP-Glo, compound profiled at 1 µM

Why This Matters

Scientists studying KIF18A-specific mitotic functions without confounding KIF19A-mediated cilia effects should consider this selectivity divergence; AM-1882 offers a cleaner KIF18A/KIF19A window, whereas AM-5308 may be preferred when a more potent compound is required despite KIF19A co-inhibition.

• [1] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). View Source

In Vivo Pharmacodynamic Response: pH3 Mitotic Marker Activation at Lower Doses

In the OVCAR-3 HGSOC CDX model, a single intraperitoneal dose of AM-5308 at 50 mg/kg increased tumor pH3 mitotic marker levels by 7.1-fold (P = 0.0022), whereas AM-1882 required 100 mg/kg to achieve a 5.9-fold increase (P = 0.0068) [1]. Remarkably, at a lower dose of 25 mg/kg given daily for 2 days, AM-5308 drove a 12.7-fold increase in pH3-positive nuclei (P = 0.037), accompanied by abnormal mitotic features [1]. These data demonstrate a superior PK/PD index: AM-5308 achieves higher PD activation at a fraction of the AM-1882 dose [1].

Evidence Dimension	Pharmacodynamic biomarker activation (pH3 fold-change in tumor)
Target Compound Data	7.1-fold (50 mg/kg single dose); 12.7-fold (25 mg/kg, 2 daily doses, OVCAR-3)
Comparator Or Baseline	AM-1882: 5.9-fold (100 mg/kg single dose, OVCAR-3)
Quantified Difference	1.2-fold greater PD at half the dose (50 vs. 100 mg/kg); superior PD at 25 mg/kg
Conditions	OVCAR-3 HGSOC cell line xenograft, female mice, i.p. administration, pH3 luminescence or immunohistochemistry

Why This Matters

Superior in vivo PD at lower doses translates to reduced compound consumption per animal study and potentially improved tolerability margins for chronic dosing regimens.

• [1] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). Fig. 5a–b, Extended Data Fig. 7a. View Source

Tumor Regression Efficacy with Favorable Tolerability Compared to Docetaxel

In 18-day OVCAR-3 xenograft studies, AM-5308 (25 mg/kg daily i.p.) induced 46% tumor regression with no significant reduction in neutrophil counts relative to vehicle, in contrast to docetaxel (20 mg/kg weekly), which caused marked neutropenia [1]. AM-1882 (100 mg/kg daily) achieved 73% tumor regression, but at a 4-fold higher dose [1]. In the OVCAR-8 model, AM-5308 at 25 mg/kg produced tumor growth inhibition with evidence of durable response post-treatment cessation, maintaining 7 of 10 mice tumor-free at day 81 [1]. This contrasts with other anti-mitotic kinesin inhibitors (ispinesib, GSK923295) that exhibit neurotoxicity and myelosuppression [2].

Evidence Dimension	Tumor regression rate and hematological tolerability
Target Compound Data	46% regression (OVCAR-3, 25 mg/kg, 18 d); no significant neutropenia; durable tumor-free survival in OVCAR-8
Comparator Or Baseline	AM-1882: 73% regression (100 mg/kg); Docetaxel: neutropenia observed
Quantified Difference	AM-5308 achieves 46% regression at a 4-fold lower dose than AM-1882 and avoids docetaxel-class neutropenia
Conditions	OVCAR-3 and OVCAR-8 CDX models, daily i.p. dosing for 18 days, end-of-study blood count analysis (n=6)

Why This Matters

The combination of tumor regression at a well-tolerated dose positions AM-5308 as a strong candidate for chronic preclinical efficacy studies where bone marrow-sparing properties are critical for survival endpoints.

• [1] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). Fig. 5c–f. View Source
• [2] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). Fig. 3d (neurite outgrowth assay). View Source

Distinct Off-Target Interaction Profile: TRK-A Kinase Binding

When profiled against a large panel of mitotic and non-mitotic kinases, AM-5308 at 1 µM showed a single binding interaction with TRK-A kinase, whereas AM-1882 and AM-0277 exhibited no detectable kinase engagement [1]. This interaction is unique among the AM-7710 series and must be considered in experimental designs where TRK-A signaling pathways (e.g., neurotrophin signaling, pain sensitivity) are relevant readouts [1].

Evidence Dimension	Kinase off-target binding (1 µM compound)
Target Compound Data	Single hit: TRK-A kinase binding detected
Comparator Or Baseline	AM-1882, AM-0277: No kinase binding interactions detected
Quantified Difference	Unique TRK-A engagement not observed with other analogs
Conditions	Kinase panel profiling at 1 µM compound concentration (Extended Data Fig. 3a, Nature Cancer 2024)

Why This Matters

This differential kinase interaction can be leveraged as a built-in pharmacological control for KIF18A specificity studies, or avoided if TRK-A modulation would confound the experimental model.

• [1] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). Extended Data Fig. 3a. View Source

Lack of Direct Tubulin Polymerization Interference Distinct from Paclitaxel and Nocodazole

In an in vitro tubulin polymerization assay, AM-5308 (tested alongside AM-0277, AM-1882, and AM-9022) produced a polymerization profile indistinguishable from the DMSO vehicle control, in stark contrast to the microtubule-stabilizing agent paclitaxel and the destabilizer nocodazole [1]. This class-level property indicates that the KIF18A inhibitor series, including AM-5308, does not directly perturb microtubule dynamics, a mechanism implicated in the clinical neurotoxicity of taxanes and vinca alkaloids [1]. This finding was corroborated in a neurite outgrowth assay using hiPSC-derived sensory neurospheres, where AM-5308 and AM-1882 showed no impairment, while ispinesib (Eg5 inhibitor) and GSK923295 (CENP-E inhibitor) significantly reduced neurite outgrowth [2].

Evidence Dimension	Tubulin polymerization modulation in vitro
Target Compound Data	No effect on tubulin polymerization (identical to DMSO control)
Comparator Or Baseline	Paclitaxel: promoted polymerization; Nocodazole: inhibited polymerization; Ispinesib/GSK923295: reduced neurite outgrowth
Quantified Difference	KIF18A inhibitors (including AM-5308) are mechanistically distinct from classic MTAs and mitotic kinesin inhibitors
Conditions	In vitro tubulin polymerization assay; hiPSC-derived sensory neurosphere neurite outgrowth assay (compound at indicated concentrations)

Why This Matters

This mechanistic differentiation supports the rationale for selecting AM-5308 in studies where neurotoxicity is a concern, contrasting with other anti-mitotic agents that directly target tubulin or essential mitotic kinesins like Eg5.

• [1] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). Extended Data Fig. 3b. View Source
• [2] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). Fig. 3d. View Source

Optimal Research Application Scenarios for AM-5308 Based on Evidence

In Vivo Tumor Regression Studies in TP53-Mutant HGSOC and TNBC Xenograft Models

AM-5308 is optimally deployed in preclinical efficacy studies of high-grade serous ovarian cancer (OVCAR-3, OVCAR-8) and triple-negative breast cancer (CAL-51) xenograft models where the goal is to achieve robust tumor regression (46%) at a low daily dose (25 mg/kg i.p.) while preserving neutrophil counts and enabling long-term durability assessment [1]. Its superior PD index (12.7-fold pH3 induction) at this dose makes it ideal for studies correlating mitotic checkpoint activation with CIN-dependent tumor response [1].

Selectivity Profiling of Mitotic Kinesin Functions Without Tubulin Interference

AM-5308 is suitable for experiments designed to disentangle KIF18A-specific mitotic functions from general microtubule perturbation. Its inability to directly modulate tubulin polymerization and its distinct neurite outgrowth safety profile in hiPSC-derived sensory neurospheres allow researchers to study mitotic arrest without the confounding neurotoxicity observed with ispinesib, GSK923295, or taxanes [1][2].

Allosteric Pocket Occupancy Studies and TRK-A Interaction Screening

As the only analog in the AM-7710 series with a detectable TRK-A kinase binding interaction at 1 µM, AM-5308 can serve as a unique tool compound for investigating allosteric binding pocket SAR at the KIF18A–tubulin interface, while simultaneously providing a built-in control for TRK-A-mediated signaling pathway studies [1]. The kinase panel data allows researchers to design experiments that either exploit or control for this interaction [1].

Combination Therapy Protocols with PARP Inhibitors or Gemcitabine

AM-5308's demonstrated tolerability and non-overlapping toxicity profile with standard-of-care agents (e.g., gemcitabine in CAL-51 TNBC models) supports its use in combination therapy studies [1]. The evidence of durable tumor-free survival post-treatment cessation in OVCAR-8 models further underscores its utility in studies evaluating treatment sequencing, resistance emergence, and relapse kinetics following KIF18A inhibition [1].

• [1] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). View Source
• [2] Payton, M. et al. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. Nat. Cancer 5, 66–84 (2024). Fig. 3d. View Source